5-(2-nitrobenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
Catalog No.
S16158028
CAS No.
M.F
C11H7N3O4S
M. Wt
277.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
5-(2-nitrobenzylidene)-2-thioxodihydropyrimidine-4,6(1H,5H)-dione
IUPAC Name
5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
Molecular Formula
C11H7N3O4S
Molecular Weight
277.26 g/mol
InChI
InChI=1S/C11H7N3O4S/c15-9-7(10(16)13-11(19)12-9)5-6-3-1-2-4-8(6)14(17)18/h1-5H,(H2,12,13,15,16,19)
InChI Key
BKJTZBOKFVHOKF-UHFFFAOYSA-N
Canonical SMILES
C1=CC=C(C(=C1)C=C2C(=O)NC(=S)NC2=O)[N+](=O)[O-]
XLogP3
1.4
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
277.01572689 g/mol
Monoisotopic Mass
277.01572689 g/mol
Heavy Atom Count
19
Dates
Modify: 2024-08-15
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